N,N'-bis(prop-2-enyl)ethane-1,2-diamine

• IUPAC Name: N,N'-bis(prop-2-enyl)ethane-1,2-diamine
• InChI: InChI=1S/C8H16N2/c1-3-5-9-7-8-10-6-4-2/h3-4,9-10H,1-2,5-8H2
• InChI Key: KLGOMEZYSOZCCB-UHFFFAOYSA-N
• Canonical SMILES: C=CCNCCNCC=C
• Molecular Formula: C8H16N2
• DSSTOX Substance ID: DTXSID101276158
• Molecular Weight: 140.23 g/mol
• CAS RN: 61798-21-8

Description

N,N’-bis(prop-2-enyl)ethane-1,2-diamine , also known as tren , is a bidentate ligand commonly used in coordination chemistry. It features two amino groups (NH₂) and two allyl (prop-2-enyl) groups attached to an ethane-1,2-diamine backbone . The compound plays a crucial role in forming coordination complexes with metal ions.

Synthesis Analysis

The synthesis of tren typically involves the reaction of ethane-1,2-diamine (often abbreviated as en ) with allyl bromide or allyl chloride . The substitution of the hydrogen atoms on the amino groups by allyl groups results in the formation of tren .

Molecular Structure Analysis

The molecular formula of tren is C₆H₁₈N₄ . Its structure consists of a central ethane-1,2-diamine backbone with two amino groups (NH₂) and two allyl groups (CH₂=CH-CH₂) attached to the nitrogen atoms. The coordination of metal ions occurs through the nitrogen atoms of the amino groups .

Chemical Reactions Analysis

Tren serves as a versatile ligand in coordination chemistry. It forms stable complexes with various metal ions, including nickel, copper, and cobalt. These complexes exhibit diverse reactivity, such as catalysis, redox processes, and binding to substrates .

Physical And Chemical Properties Analysis

• Stability : Stable under normal conditions

Mechanism of Action

The mechanism of action for tren primarily involves its coordination to metal centers. As a bidentate ligand, it can chelate metal ions, leading to the formation of stable complexes. These complexes may participate in various chemical reactions, including oxidation-reduction reactions and catalysis .

Safety and Hazards

• Disposal : Follow proper disposal guidelines for chemical waste .

Future Directions

Research on tren continues to explore its applications in catalysis, materials science, and bioinorganic chemistry. Investigating new metal complexes and understanding their reactivity can lead to innovative uses for this ligand .